N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamide

• IUPAC Name: N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxypyridine-4-carboxamide
• InChI: InChI=1S/C15H15FN2O3/c1-9(10-3-4-13(19)12(16)7-10)18-15(20)11-5-6-17-14(8-11)21-2/h3-9,19H,1-2H3,(H,18,20)
• InChI Key: HTKDVYWWEXPFCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)O)F)NC(=O)C2=CC(=NC=C2)OC
• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol

Description

N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamide, also known as F-Hydroxy-NIME, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a member of the isonicotinamide family and has shown promising results in various biochemical and physiological experiments. In

Mechanism of Action

The mechanism of action of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC), which are involved in inflammation and cancer growth. N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has also been shown to modulate the release of neurotransmitters, including dopamine and serotonin, which are involved in mood regulation.
Biochemical and Physiological Effects:
N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has been shown to have various biochemical and physiological effects in cells and organisms. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in various models. N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has also been shown to modulate neurotransmitter release and improve cognitive function in animal models. Additionally, N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has several advantages and limitations for lab experiments. One advantage is that this compound has been extensively studied and has shown promising results in various experiments. N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME is also relatively easy to synthesize and purify, which makes it accessible for many researchers. However, one limitation of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME is that its mechanism of action is not fully understood, which may limit its potential applications in certain experiments.

Future Directions

There are several future directions for the study of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME. One direction is to further investigate its mechanism of action and identify its molecular targets. This could help to identify potential therapeutic applications for this compound in the treatment of various diseases. Another direction is to investigate the potential use of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME in combination with other compounds, such as chemotherapy drugs, to enhance their effectiveness. Additionally, more studies are needed to investigate the safety and toxicity of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME in humans, which could pave the way for its potential use in clinical trials.

Synthesis Methods

The synthesis of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME involves the reaction of 3-fluoro-4-hydroxybenzaldehyde with 2-methoxyisonicotinic acid hydrazide in the presence of acetic acid and ethanol. The resulting product is then purified through recrystallization to obtain a pure form of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME. This synthesis method has been optimized to produce high yields of N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME with excellent purity.

Scientific Research Applications

N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has been extensively studied for its potential use in scientific research. This compound has shown promising results in various biochemical and physiological experiments, including its ability to inhibit the growth of cancer cells, reduce inflammation, and modulate neurotransmitter release. N-[1-(3-fluoro-4-hydroxyphenyl)ethyl]-2-methoxyisonicotinamideME has also been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.